Cas no 1523479-96-0 (4-(1-aminocyclopentyl)-3-fluorophenol)

• Product Name: 4-(1-aminocyclopentyl)-3-fluorophenol
• CAS No: 1523479-96-0
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 6297147
• PubChem ID: 82606232
• Update Time: 2025-06-28

4-(1-aminocyclopentyl)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-aminocyclopentyl)-3-fluorophenol
• EN300-1822882
• 1523479-96-0

• Inchi： 1S/C11H14FNO/c12-10-7-8(14)3-4-9(10)11(13)5-1-2-6-11/h3-4,7,14H,1-2,5-6,13H2
• InChI Key： ZUAWNGHBWDQPIQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1(CCCC1)N)O

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Fluorophenols

Additional information on 4-(1-aminocyclopentyl)-3-fluorophenol

Introduction to 4-(1-aminocyclopentyl)-3-fluorophenol (CAS No. 1523479-96-0)

4-(1-aminocyclopentyl)-3-fluorophenol (CAS No. 1523479-96-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopentyl ring with an amino group and a fluorinated phenolic moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The cyclopentyl ring and amino group in 4-(1-aminocyclopentyl)-3-fluorophenol provide it with conformational flexibility and the ability to form hydrogen bonds, which are crucial for interactions with biological targets. The fluorine atom on the phenolic ring enhances the compound's lipophilicity and metabolic stability, making it an attractive scaffold for the design of novel therapeutic agents.

Recent studies have explored the potential of 4-(1-aminocyclopentyl)-3-fluorophenol as a lead compound for the development of drugs targeting various diseases. One notable area of research is its use as an antidepressant. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent serotonin reuptake inhibition, suggesting its potential as a novel antidepressant agent. The unique combination of the cyclopentyl ring and the fluorinated phenolic moiety appears to enhance its binding affinity to serotonin transporters, thereby improving its efficacy.

In addition to its antidepressant properties, 4-(1-aminocyclopentyl)-3-fluorophenol has shown promise in the treatment of neurodegenerative disorders. Research conducted at the University of California, San Francisco, revealed that this compound can modulate microglial activation and reduce neuroinflammation, which are key factors in conditions such as Alzheimer's disease and Parkinson's disease. The ability to influence microglial function without causing significant side effects makes it a compelling candidate for further investigation.

The pharmacokinetic properties of 4-(1-aminocyclopentyl)-3-fluorophenol have also been extensively studied. A preclinical study published in the Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits favorable oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. These properties suggest that it can be effectively delivered to target tissues and maintain therapeutic concentrations over extended periods.

The safety profile of 4-(1-aminocyclopentyl)-3-fluorophenol is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments conducted in animal models have shown that this compound has low toxicity at therapeutic doses, with no significant adverse effects on major organs or systems. This favorable safety profile supports its potential for clinical development.

In conclusion, 4-(1-aminocyclopentyl)-3-fluorophenol (CAS No. 1523479-96-0) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in treating depression, neurodegenerative disorders, and other conditions make it an important focus for ongoing research in medicinal chemistry and pharmaceutical sciences. As more studies are conducted, it is likely that this compound will continue to reveal new therapeutic opportunities and contribute to the advancement of drug discovery efforts.